Cas no 922014-02-6 (methyl 2-2-(2H-1,3-benzodioxol-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

methyl 2-2-(2H-1,3-benzodioxol-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate structure

922014-02-6 structure

Product Name:methyl 2-2-(2H-1,3-benzodioxol-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No:922014-02-6

MF:C₂₀H₂₁NO₅S

MW:387.449444532394

CID:6332356

PubChem ID:44038870

Update Time:2024-01-05

methyl 2-2-(2H-1,3-benzodioxol-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 2-2-(2H-1,3-benzodioxol-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- AKOS024638209
- F2300-0261
- methyl 2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
- methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- 922014-02-6
- methyl 2-[[2-(1,3-benzodioxol-5-yl)acetyl]amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- Inchi： 1S/C20H21NO5S/c1-11-3-5-13-16(7-11)27-19(18(13)20(23)24-2)21-17(22)9-12-4-6-14-15(8-12)26-10-25-14/h4,6,8,11H,3,5,7,9-10H2,1-2H3,(H,21,22)
- InChI Key： CENGMFAWHNQTJY-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OC)C2=C1CC(C)CC2)NC(CC1=CC=C2C(=C1)OCO2)=O

Computed Properties

Exact Mass: 387.11404394g/mol
Monoisotopic Mass: 387.11404394g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 573
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 102Å²

methyl 2-2-(2H-1,3-benzodioxol-5-yl)acetamido-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2300-0261-2μmol	methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	922014-02-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2300-0261-5μmol	methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	922014-02-6	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2300-0261-10μmol	methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	922014-02-6	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2300-0261-20μmol	methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	922014-02-6	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2300-0261-1mg	methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	922014-02-6	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2300-0261-2mg	methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	922014-02-6	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2300-0261-3mg	methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	922014-02-6	90%+	3mg	$63.0	2023-05-16
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Life Chemicals	F2300-0261-5mg	methyl 2-[2-(2H-1,3-benzodioxol-5-yl)acetamido]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	922014-02-6	90%+	5mg	$69.0	2023-05-16
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